3-methoxy-N-(9-oxo-9H-thioxanthen-2-yl)benzamide
Overview
Description
Scientific Research Applications
1. Materials Science and Polymer Research
One study developed a thioxanthone attached polyhedral oligomeric silsesquioxane (POSS) nano-photoinitiator for preparing PMMA hybrid networks in air atmosphere. This nano-photoinitiator demonstrated significant improvements in thermal stability and led to the formation of robust polymer/filler networks due to the good dispersion of POSS in poly(methyl methacrylate) matrices. This innovation could have implications for materials science, specifically in enhancing the properties of polymeric materials (Batibay et al., 2020).
2. Antimicrobial and Antifungal Activity
Research has also explored the synthesis and evaluation of benzamide derivatives for their antimicrobial and antifungal efficacy. A new class of benzamide derivatives bearing different bioactive moieties showed significant antibacterial and antifungal activities. These compounds were characterized by spectral and elemental analysis, with some being further investigated through single crystal X-ray studies, revealing insights into their structural properties and potential mechanisms of action (Priya et al., 2006).
3. Anticancer Research
Several studies have synthesized and tested various benzamide derivatives for their anticancer activities. For instance, a series of N-[2-(4-methoxyanilino)-5-(3,4,5-trimethoxyphenyl)pyridin-3-yl]benzamides were evaluated against human cancer cell lines, showing moderate to good activity. This suggests potential applications in developing new anticancer agents (Mohan et al., 2021).
4. Photoinitiators for Polymerization
Another research focused on the design and synthesis of high-performance, low migration one-component thioxanthone visible light photoinitiators. These new photoinitiators showed excellent efficiency and migration stability in free radical polymerization, highlighting their potential use in food packing or biomedical fields due to their favorable safety profiles (Wu et al., 2017).
Safety and Hazards
properties
IUPAC Name |
3-methoxy-N-(9-oxothioxanthen-2-yl)benzamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H15NO3S/c1-25-15-6-4-5-13(11-15)21(24)22-14-9-10-19-17(12-14)20(23)16-7-2-3-8-18(16)26-19/h2-12H,1H3,(H,22,24) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SRKVHMKVHCTOBM-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1)C(=O)NC2=CC3=C(C=C2)SC4=CC=CC=C4C3=O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H15NO3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
361.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![6-(3,5-dimethyl-1H-pyrazol-1-yl)-2-{[1-(5-fluoropyrimidin-2-yl)azetidin-3-yl]methyl}-2,3-dihydropyridazin-3-one](/img/structure/B2810875.png)
![5-(4-Chlorophenyl)-5-hydroxy-7-phenyl-2,3,5,6-tetrahydroimidazo[2,1-b]thiazol-7-ium bromide](/img/structure/B2810884.png)
![2,2,2-Trifluoroethyl N-[2-[(1-cyanocyclopentyl)amino]-2-oxoethyl]carbamate](/img/structure/B2810887.png)
![3-[[4-(3-Chlorophenyl)-5-methylsulfanyl-1,2,4-triazol-3-yl]methyl]-1,3-benzothiazol-2-one](/img/structure/B2810892.png)
